Cas no 171869-57-1 (Oxirane,2-(1-hexynyl)-3-methyl-, (2S-cis)- (9CI))

• Product Name: Oxirane,2-(1-hexynyl)-3-methyl-, (2S-cis)- (9CI)
• CAS No: 171869-57-1
• MF: C₉H₁₄O
• MW: 138.206862926483
• CID: 111417
• PubChem ID: 11789276
• Update Time: 2025-04-18

Oxirane,2-(1-hexynyl)-3-methyl-, (2S-cis)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Oxirane,2-(1-hexynyl)-3-methyl-, (2S-cis)- (9CI)
• Oxirane, 2-(1-hexynyl)-3-methyl-, (2S-cis)- (9CI)
• 171869-57-1
• (2S,3R)-2-hex-1-ynyl-3-methyloxirane

• Inchi： 1S/C9H14O/c1-3-4-5-6-7-9-8(2)10-9/h8-9H,3-5H2,1-2H3/t8-,9+/m1/s1
• InChI Key： FFNSVCKUTIOELN-BDAKNGLRSA-N
• SMILES： O1[C@@H](C#CCCCC)[C@H]1C

Computed Properties

• Exact Mass: 138.10452
• Monoisotopic Mass: 138.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 12.5Ų

Experimental Properties

• PSA: 12.53